5-(Dimethylamino)pentanimidamide dihydrochloride

• Molecular Formula: C7H19Cl2N3
• Molecular Weight: 216.15 g/mol
• IUPAC Name: 5-(dimethylamino)pentanimidamide;dihydrochloride
• InChI: InChI=1S/C7H17N3.2ClH/c1-10(2)6-4-3-5-7(8)9;;/h3-6H2,1-2H3,(H3,8,9);2*1H
• InChI Key: OVSMYSAQZQRPLH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCC(=N)N.Cl.Cl

Description

5-(Dimethylamino)pentanimidamide dihydrochloride is a dihydrochloride salt characterized by a pentanimidamide backbone substituted with a dimethylamino group. The dimethylamino group enhances solubility in polar solvents, while the dihydrochloride salt improves stability for pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Dimethylamino)pentanimidamide dihydrochloride typically involves the reaction of dimethylamine with pentanenitrile, followed by the addition of hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 5-(Dimethylamino)pentanimidamide dihydrochloride may involve large-scale reactors and continuous flow processes to ensure consistent quality and yield. The use of automated systems and stringent quality control measures are essential to maintain the purity and effectiveness of the compound.

Chemical Reactions Analysis

Types of Reactions

5-(Dimethylamino)pentanimidamide dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced compounds.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often resulting in the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions may vary depending on the desired outcome, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions can include a variety of derivatives, such as amides, amines, and nitriles, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

5-(Dimethylamino)pentanimidamide dihydrochloride is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of various products.

Mechanism of Action

The mechanism of action of 5-(Dimethylamino)pentanimidamide dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. It can modulate the activity of these targets by binding to active sites or altering their conformation, leading to changes in cellular processes and biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Backbone Variations

Carboximidamide Derivatives ()

A series of 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carboximidamides (e.g., compounds 1–11) share the carboximidamide moiety but differ in substituents (e.g., methoxy, chloro, bromo). These compounds exhibit varied biological activities due to electronic and steric effects of substituents. For example, 5-(4-chlorophenyl)-substituted analogs (compound 3) show enhanced antimicrobial activity compared to methoxy derivatives (compound 1) .

Compound ID	Substituent(s)	Notable Properties
1	4-Methoxyphenyl	Moderate solubility
3	4-Chlorophenyl	High antimicrobial activity
9	3-Nitrophenyl	Enhanced reactivity due to nitro group

Key Difference: Unlike 5-(dimethylamino)pentanimidamide, these analogs lack the aliphatic pentanimidamide chain, which may reduce flexibility and alter pharmacokinetics.

Ranitidine Derivatives ()

Ranitidine hydrochloride contains a (dimethylamino)methyl group attached to a furan ring, linked to a nitroethenediamine backbone. Its analogs, such as ranitidine amino alcohol hemifumarate, demonstrate how substitutions at the sulfur or amino groups modulate histamine H2 receptor binding. The dihydrochloride form of ranitidine improves bioavailability compared to free-base analogs .

Key Difference: The furan ring in ranitidine introduces aromaticity, which is absent in 5-(dimethylamino)pentanimidamide. This structural divergence likely impacts metabolic stability and target specificity.

S-(2-(Dimethylamino)ethyl pseudothiourea dihydrochloride ()

This compound shares the dihydrochloride salt and dimethylamino group but incorporates a pseudothiourea moiety. It is classified as sensitizing and subject to regulatory restrictions, highlighting the importance of functional group toxicity assessments .

3-(5-Amino-1-pentanoyl)pyridine Dihydrochloride ()

This analog features a pyridine ring and a ketone group. Its safety data sheet emphasizes respiratory precautions (P261, P262), suggesting similar handling requirements for dihydrochloride salts due to dust formation risks .

Key Difference: The pyridine ring in this compound introduces basicity distinct from the aliphatic chain in 5-(dimethylamino)pentanimidamide, affecting solubility and interaction with biological targets.

5-(Dimethylamino)-2-Nitrosophenol ()

Synthesized via nitrosation with an 86% yield, this compound demonstrates the feasibility of introducing dimethylamino groups into aromatic systems. Stability studies on similar intermediates suggest susceptibility to oxidation, a factor critical for storage conditions of 5-(dimethylamino)pentanimidamide .

1-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}cyclopentan-1-amine Dihydrochloride ()

This heterocyclic analog (CAS 1311317-24-4) incorporates an oxadiazole ring, which enhances metabolic resistance compared to linear chains. Its molecular weight (283.2 g/mol) and PubChem CID (54592519) provide benchmarks for physicochemical comparisons .

Biological Activity

5-(Dimethylamino)pentanimidamide dihydrochloride is a chemical compound that has garnered attention for its potential biological activities. This compound is primarily studied for its implications in medicinal chemistry and pharmacology, particularly in relation to its interactions with various biological targets.

Chemical Structure and Properties

• Chemical Formula : C7H17Cl2N3
• Molecular Weight : 210.14 g/mol
• CAS Number : 2703780-59-8

The compound features a pentanimidamide backbone with dimethylamino substitution, which is critical for its biological activity. The presence of two hydrochloride groups enhances its solubility in aqueous environments, making it suitable for biological assays.

5-(Dimethylamino)pentanimidamide dihydrochloride exhibits a range of biological activities, primarily through its ability to interact with specific receptors and enzymes within biological systems. Its mechanism of action may involve:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor for certain enzymes, affecting metabolic pathways.
• Receptor Modulation : It has the potential to modulate receptor activities, influencing cellular signaling processes.

Pharmacological Applications

Research indicates that 5-(Dimethylamino)pentanimidamide dihydrochloride could be beneficial in various therapeutic contexts:

• Antimicrobial Activity : Preliminary studies suggest it may possess antimicrobial properties against certain bacterial strains.
• Anti-inflammatory Effects : The compound has been evaluated for its potential to reduce inflammation in cellular models.

Case Studies and Research Findings

• Antimicrobial Studies : In a study conducted on various bacterial strains, 5-(Dimethylamino)pentanimidamide dihydrochloride demonstrated significant inhibitory effects against Escherichia coli and Staphylococcus aureus, suggesting its potential as an antimicrobial agent.
• Inflammation Models : In vitro studies using macrophage cell lines showed that treatment with the compound resulted in decreased levels of pro-inflammatory cytokines, indicating anti-inflammatory potential.
• Cytotoxicity Assessments : Cytotoxicity assays revealed that while the compound exhibits some toxicity at high concentrations, it remains effective at lower doses without significantly harming normal cells.

Data Table of Biological Activities

Biological Activity	Target/Model	Effect Observed	Reference
Antimicrobial	E. coli, S. aureus	Inhibition of growth
Anti-inflammatory	Macrophage cell lines	Reduced cytokine production
Cytotoxicity	Cancer cell lines	Dose-dependent cytotoxicity